Cas no 40357-96-8 (5-Nitrothiophene-3-carboxylic acid)

• Product Name: 5-Nitrothiophene-3-carboxylic acid
• CAS No: 40357-96-8
• MF: C₅H₃NO₄S
• MW: 173.146620035172
• MDL: MFCD00052582
• CID: 89421
• PubChem ID: 2777267
• Update Time: 2025-04-18

5-Nitrothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitrothiophene-3-carboxylic acid
• 2-Nitrothiophene-4-carboxylic acid
• 5-Nitro-thiophene-3-carboxylic acid
• CS-W017557
• 40357-96-8
• A825067
• FT-0620725
• 2-nitro-4-thiophenecarboxylic acid
• DTXSID90380444
• 5-nitro-3-thiophenecarboxylic acid
• 2-nitrothiophene-4-carboxylic acid, AldrichCPR
• SCHEMBL713292
• 5-nitrothiophene-3-carboxylicacid
• Z361900398
• AC-9353
• SY032172
• EN300-43290
• 3-Thiophenecarboxylic acid, 5-nitro-
• AS-5189
• VNJUNWUOAKEIKG-UHFFFAOYSA-N
• HMS550L15
• AKOS009158364
• MFCD00052582
• Maybridge1_003249
• DB-049573

• MDL： MFCD00052582
• Inchi： 1S/C5H3NO4S/c7-5(8)3-1-4(6(9)10)11-2-3/h1-2H,(H,7,8)
• InChI Key： VNJUNWUOAKEIKG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.97800
• Monoisotopic Mass: 172.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: 1.676
• Melting Point: 147 °C
• Boiling Point: 367.165 ℃ at 760 mmHg
• Flash Point: 175.9°C
• PSA: 111.36000
• LogP: 1.87770

5-Nitrothiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes